Cas no 656305-96-3 ([1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-)

[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO- structure
656305-96-3 structure
Product Name:[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
CAS No:656305-96-3
MF:C13H8Cl2O
MW:251.108021736145
CID:3169857
PubChem ID:11402475
Update Time:2025-04-21

[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
    • 656305-96-3
    • 3a(2),5a(2)-Dichloro[1,1a(2)-biphenyl]-2-carboxaldehyde
    • CHEMBL333274
    • BIKBODIAHPQKLO-UHFFFAOYSA-N
    • 3',5'-dichlorobiphenyl-2-carbaldehyde
    • SCHEMBL410762
    • DTXSID701249707
    • Inchi: 1S/C13H8Cl2O/c14-11-5-10(6-12(15)7-11)13-4-2-1-3-9(13)8-16/h1-8H
    • InChI Key: BIKBODIAHPQKLO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC=CC=1C=O)Cl

Computed Properties

  • Exact Mass: 249.9952203Da
  • Monoisotopic Mass: 249.9952203Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų
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